The Structural Elucidation of LyP-1 TFA: A Technical Guide for Researchers
The Structural Elucidation of LyP-1 TFA: A Technical Guide for Researchers
An In-depth Examination of the LyP-1 Peptide, its Trifluoroacetic Acid Counterpart, and Associated Methodologies for Scientific Investigation.
This technical guide provides a comprehensive overview of the structure, properties, and functional pathways of the LyP-1 TFA peptide. It is intended for researchers, scientists, and professionals in drug development who are interested in leveraging this tumor-homing peptide for therapeutic and diagnostic applications. This document details the physicochemical characteristics of LyP-1 TFA, protocols for its synthesis and analysis, and its known signaling mechanisms.
Core Structure and Physicochemical Properties of LyP-1 TFA
The LyP-1 peptide is a synthetic nonapeptide, meaning it is composed of nine amino acids.[1] Its sequence is Cys-Gly-Asn-Lys-Arg-Thr-Arg-Gly-Cys (CGNKRTRGC).[1] A key structural feature of LyP-1 is its cyclic conformation, which is formed by a disulfide bond between the two cysteine residues at positions 1 and 9.[1][2] This cyclization is crucial for its biological activity.
The "TFA" designation in LyP-1 TFA refers to trifluoroacetic acid. TFA is a strong organic acid commonly used during the solid-phase synthesis and purification of peptides.[3] It serves as a cleavage agent to release the synthesized peptide from the solid support resin and as an ion-pairing reagent in reverse-phase high-performance liquid chromatography (RP-HPLC) for purification.[4] Consequently, the final lyophilized peptide product is often a salt, with TFA acting as the counterion to the positively charged residues in the peptide. While TFA facilitates high-purity peptide production, its presence can influence the peptide's net weight, solubility, and conformation, and it may have cytotoxic effects at high concentrations.[3] For sensitive biological assays, removal of TFA may be necessary.
Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of the LyP-1 peptide.
| Property | Value | Source |
| Amino Acid Sequence | Cys-Gly-Asn-Lys-Arg-Thr-Arg-Gly-Cys | [1][2] |
| Molecular Formula | C36H65N17O12S2 | [3] |
| Molecular Weight | 992.14 Da | [2][5] |
| Theoretical Isoelectric Point (pI) | 10.12 | [3] |
| Purity (typical) | ≥95% (as determined by HPLC) | [6] |
| Solubility | Soluble in DMSO (e.g., 100 mg/mL) and aqueous solutions. TFA salt form generally enhances aqueous solubility. | [2][3] |
| Appearance | White to off-white solid | [2] |
Experimental Protocols
This section outlines the standard methodologies for the synthesis, purification, and functional analysis of the LyP-1 peptide.
Solid-Phase Peptide Synthesis (SPPS) of LyP-1
The following is a representative protocol for the synthesis of LyP-1 based on the widely used Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy.
Materials:
-
Fmoc-protected amino acids (Fmoc-Cys(Trt)-OH, Fmoc-Gly-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Boc)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Thr(tBu)-OH)
-
Rink Amide resin
-
N,N-Dimethylformamide (DMF)
-
Dichloromethane (DCM)
-
Piperidine (B6355638) solution (20% in DMF)
-
Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)
-
N,N-Diisopropylethylamine (DIPEA)
-
Cleavage cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water
-
Diethyl ether
Procedure:
-
Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.
-
Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.
-
Amino Acid Coupling:
-
Activate the first Fmoc-protected amino acid (Fmoc-Cys(Trt)-OH) by dissolving it with HBTU, HOBt, and DIPEA in DMF.
-
Add the activated amino acid solution to the deprotected resin and allow it to react for 2 hours.
-
Monitor the coupling reaction using a ninhydrin (B49086) test to ensure completion.
-
Wash the resin with DMF and DCM.
-
-
Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the LyP-1 sequence.
-
Cleavage and Deprotection: After the final amino acid is coupled, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.
-
Peptide Precipitation and Washing: Precipitate the cleaved peptide in cold diethyl ether. Centrifuge to pellet the peptide and wash several times with cold diethyl ether.
-
Cyclization: The linear peptide is then cyclized to form the disulfide bond. This is typically achieved by air oxidation in a dilute aqueous buffer at a slightly alkaline pH.
-
Lyophilization: Lyophilize the crude cyclic peptide to obtain a powder.
Purification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)
Materials:
-
Crude lyophilized LyP-1 peptide
-
Solvent A: 0.1% TFA in water
-
Solvent B: 0.1% TFA in acetonitrile
-
Preparative C18 HPLC column
-
HPLC system with a UV detector
Procedure:
-
Sample Preparation: Dissolve the crude LyP-1 peptide in a minimal amount of Solvent A. Filter the solution to remove any particulates.
-
Column Equilibration: Equilibrate the preparative C18 column with a low percentage of Solvent B (e.g., 5-10%).
-
Gradient Elution: Inject the peptide solution onto the column and elute with a linear gradient of increasing Solvent B concentration (e.g., 5% to 60% Solvent B over 40 minutes) at a constant flow rate.
-
Fraction Collection: Monitor the elution profile at a wavelength of 214-220 nm and collect fractions corresponding to the major peptide peak.
-
Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.
-
Lyophilization: Pool the pure fractions and lyophilize to obtain the purified LyP-1 TFA peptide.
Characterization by Mass Spectrometry
The identity of the purified LyP-1 peptide should be confirmed by mass spectrometry to ensure the molecular weight matches the theoretical value.
In Vitro Cell Binding Assay
This protocol describes a typical experiment to assess the binding of LyP-1 to target cells.
Materials:
-
FITC-conjugated LyP-1 peptide
-
Target cells (e.g., MDA-MB-435 breast cancer cells, known to express the LyP-1 receptor p32)
-
Control cells (not expressing p32)
-
Cell culture medium
-
Phosphate-buffered saline (PBS)
-
Flow cytometer or fluorescence microscope
Procedure:
-
Cell Culture: Culture the target and control cells to approximately 80% confluency.
-
Incubation: Incubate the cells with a specific concentration of FITC-conjugated LyP-1 peptide in cell culture medium for a defined period (e.g., 1 hour) at 37°C.
-
Washing: Wash the cells three times with cold PBS to remove any unbound peptide.
-
Analysis:
-
Flow Cytometry: Detach the cells and analyze the fluorescence intensity using a flow cytometer to quantify the percentage of peptide-positive cells and the mean fluorescence intensity.
-
Fluorescence Microscopy: Image the cells using a fluorescence microscope to visualize the cellular localization of the peptide.
-
Signaling Pathways and Experimental Workflows
LyP-1 Signaling Pathway
LyP-1 exerts its tumor-homing and penetrating effects through a multi-step signaling process. Initially, the cyclic LyP-1 peptide binds to its primary receptor, p32 (also known as gC1qR or HABP1), which is overexpressed on the surface of various tumor cells and tumor-associated macrophages.[1] Following this binding, LyP-1 is proteolytically cleaved into a linear, truncated form called tLyP-1.[1] This cleavage exposes a C-terminal CendR (C-end rule) motif (R/KXXR/K). The exposed CendR motif in tLyP-1 then binds to neuropilin-1 (NRP1) and/or neuropilin-2 (NRP2), which act as secondary receptors.[1][7] This interaction with neuropilins triggers internalization of the peptide into the cell.[1] The activation of NRPs can influence downstream signaling pathways involved in angiogenesis, cell migration, and apoptosis.[8][9]
Caption: LyP-1 signaling pathway from cell surface binding to internalization.
General Experimental Workflow for LyP-1 Studies
The following diagram illustrates a typical workflow for the investigation and application of the LyP-1 peptide.
References
- 1. Recent progress in LyP-1-based strategies for targeted imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. LyP-1 peptide [novoprolabs.com]
- 4. bachem.com [bachem.com]
- 5. LyP-1 | TargetMol [targetmol.com]
- 6. LyP-1, Peptide 1 - 1 mg [anaspec.com]
- 7. The penetrating properties of the tumor homing peptide LyP-1 in model lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. NRP1 transport of cancer therapeutics mediated by tumor-penetrating peptides - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Frontiers | Neuropilins, as Relevant Oncology Target: Their Role in the Tumoral Microenvironment [frontiersin.org]
